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Compound of Interest

Compound Name: 5beta-Mestanolone

Cat. No.: B156741 Get Quote

The proper disposal of 5β-Mestanolone is a critical safety and compliance issue for

researchers, scientists, and drug development professionals. Due to its classification as a

hazardous chemical, a suspected carcinogen, and its likely regulation as a controlled

substance, stringent procedures must be followed to ensure the safety of laboratory personnel

and the protection of the environment. This guide provides essential information on the

operational and disposal plans for 5β-Mestanolone.

Hazard Classification and Regulatory Overview
5β-Mestanolone is a steroid that presents multiple hazards. While specific disposal guidelines

for 5β-Mestanolone are not readily available, its close structural analog, Mestanolone, is

classified as a DEA Schedule III controlled substance.[1][2] Furthermore, Mestanolone is

suspected of causing cancer and may damage fertility.[3][4] Therefore, 5β-Mestanolone must

be managed as a hazardous waste, a potential carcinogen, and a controlled substance.

Disposal of such substances is regulated by multiple agencies, including the Environmental

Protection Agency (EPA) and the Drug Enforcement Administration (DEA).[5][6] It is imperative

that all laboratory personnel adhere to federal, state, and local regulations, as well as their

institution's specific Environmental Health and Safety (EHS) guidelines.

Quantitative Data Summary
The following table summarizes key quantitative limits and data relevant to the disposal of

hazardous chemical waste, which are applicable to 5β-Mestanolone. These are general
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guidelines, and specific limits may vary by jurisdiction and institution.

Parameter Guideline Regulatory Context

Satellite Accumulation Area

(SAA) Limit

Up to 55 gallons of hazardous

waste or 1 quart of acutely

hazardous waste.

EPA

Empty Container Residue Limit

(Non-acute)

No more than 1 inch of residue

remaining on the bottom of the

container.

EPA

Empty Container Residue Limit

(Acutely Toxic/P-listed)

Must be triple-rinsed or

cleaned by another approved

method. The rinsate is

considered hazardous waste.

EPA

Controlled Substance Record

Keeping

Records of disposal must be

maintained for at least two

years.

DEA

Experimental Protocols: Disposal Procedures
The disposal of 5β-Mestanolone must follow a multi-faceted approach that addresses its

hazardous, carcinogenic, and controlled substance characteristics. The following step-by-step

methodology ensures compliance and safety.

1. Waste Identification and Segregation:

Treat all 5β-Mestanolone waste as hazardous, carcinogenic, and a controlled substance.

This includes pure compound, solutions, contaminated labware (e.g., pipette tips, gloves,

vials), and personal protective equipment (PPE).

Segregate 5β-Mestanolone waste from other chemical waste streams. Do not mix it with

non-hazardous waste or other types of hazardous waste unless explicitly permitted by your

institution's EHS office.[7][8]
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Label all waste containers clearly with "Hazardous Waste," "Carcinogen," and "Controlled

Substance" labels. The specific chemical name, "5β-Mestanolone," must also be clearly

visible.[4][8]

2. Waste Collection and Storage:

Use compatible, leak-proof containers for waste collection. For solids, a sealed plastic bag

placed inside a rigid, labeled container is recommended. For liquids, use a labeled, screw-

cap bottle. Check chemical compatibility charts or consult with your EHS office for

appropriate container materials.[9][10][11][12][13]

Store waste containers in a designated Satellite Accumulation Area (SAA). This area should

be at or near the point of generation, under the control of the laboratory personnel, and

clearly marked.[8]

Keep waste containers closed at all times, except when adding waste.[7]

3. Disposal of Contaminated Materials:

Sharps: Contaminated needles and syringes should be placed in a designated sharps

container that is puncture-resistant and leak-proof.[14]

Solid Waste: Contaminated PPE, absorbent pads, and other solid materials should be

collected in a designated hazardous waste container.[7]

Liquid Waste: Unused or spent liquid solutions containing 5β-Mestanolone should be

collected in a designated liquid hazardous waste container. Do not pour any amount down

the drain.[5]

Empty Containers: Containers that held pure 5β-Mestanolone should be treated as acutely

hazardous waste. They must be triple-rinsed with a suitable solvent, and the rinsate collected

as hazardous waste.[14] After proper decontamination, the container may be disposed of as

regular waste after defacing the label, but institutional policies may vary.

4. Final Disposal and DEA Compliance:
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Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous

waste.

For the disposal of the controlled substance itself, a "non-retrievable" method of destruction

is required by the DEA.[5][6] This is typically handled by a licensed hazardous waste vendor

or a DEA-registered reverse distributor.[15]

Complete a DEA Form 41, "Registrants Inventory of Drugs Surrendered," to document the

disposal of the controlled substance. This form requires the signatures of two authorized

employees.[16][17]

Maintain all records of controlled substance disposal for a minimum of two years, as required

by the DEA.[15]
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Disposal workflow for 5β-Mestanolone.
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Classification driving disposal protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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